Cas no 2193066-85-0 (3-2-(3-bromophenyl)ethyl-3-tert-butyl-3H-diazirine)

• Product Name: 3-2-(3-bromophenyl)ethyl-3-tert-butyl-3H-diazirine
• CAS No: 2193066-85-0
• MF: C₁₃H₁₇BrN₂
• MW: 281.191482305527
• CID: 5858725
• PubChem ID: 165604238
• Update Time: 2025-07-18

3-2-(3-bromophenyl)ethyl-3-tert-butyl-3H-diazirine Chemical and Physical Properties

Names and Identifiers

• 3-2-(3-bromophenyl)ethyl-3-tert-butyl-3H-diazirine
• 2193066-85-0
• EN300-1693353
• 3-[2-(3-bromophenyl)ethyl]-3-tert-butyl-3H-diazirine

• Inchi： 1S/C13H17BrN2/c1-12(2,3)13(15-16-13)8-7-10-5-4-6-11(14)9-10/h4-6,9H,7-8H2,1-3H3
• InChI Key： PZOCSZWIXVBRSA-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC(=C1)CCC1(C(C)(C)C)N=N1

Computed Properties

• Exact Mass: 280.05751g/mol
• Monoisotopic Mass: 280.05751g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 274
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.9
• Topological Polar Surface Area: 24.7Ų

Additional information on 3-2-(3-bromophenyl)ethyl-3-tert-butyl-3H-diazirine

Comprehensive Overview of 3-2-(3-bromophenyl)ethyl-3-tert-butyl-3H-diazirine (CAS No. 2193066-85-0)

The compound 3-2-(3-bromophenyl)ethyl-3-tert-butyl-3H-diazirine (CAS No. 2193066-85-0) is a specialized chemical entity widely recognized in the field of organic synthesis and photochemistry. Its unique structure, featuring a diazirine core and a bromophenyl moiety, makes it a valuable tool for researchers exploring photoaffinity labeling, protein-protein interactions, and advanced material sciences. This article delves into its properties, applications, and relevance in contemporary scientific research, addressing common queries such as "What is 3-2-(3-bromophenyl)ethyl-3-tert-butyl-3H-diazirine used for?" and "How does CAS No. 2193066-85-0 function in photochemistry?"

One of the most intriguing aspects of 3-2-(3-bromophenyl)ethyl-3-tert-butyl-3H-diazirine is its role as a photoactivatable crosslinker. Upon exposure to ultraviolet (UV) light, the diazirine group generates highly reactive carbene intermediates, enabling covalent bonding with nearby molecules. This property is particularly useful in proteomics and drug discovery, where identifying transient interactions between biomolecules is critical. Researchers frequently search for "photoaffinity labeling reagents" or "diazirine-based probes," highlighting the growing demand for compounds like CAS No. 2193066-85-0.

In addition to its biochemical applications, 3-2-(3-bromophenyl)ethyl-3-tert-butyl-3H-diazirine has garnered attention in materials science. Its ability to form stable crosslinked networks under mild conditions makes it suitable for designing smart polymers and surface coatings. Recent trends in sustainable chemistry have also spurred interest in "green photo-crosslinking agents," positioning this compound as a candidate for eco-friendly industrial processes. The bromophenyl group further enhances its versatility, allowing for subsequent functionalization via palladium-catalyzed coupling reactions.

The synthesis and handling of 3-2-(3-bromophenyl)ethyl-3-tert-butyl-3H-diazirine require meticulous attention to detail. Common laboratory questions include "How to store diazirine compounds?" and "What solvents are compatible with CAS No. 2193066-85-0?" To ensure stability, the compound should be stored in amber vials at low temperatures, away from direct light. Preferred solvents include dichloromethane and acetonitrile, which minimize degradation. These practical insights align with the broader scientific community's focus on "chemical stability" and "reproducible experimental conditions."

From a commercial perspective, 3-2-(3-bromophenyl)ethyl-3-tert-butyl-3H-diazirine is available through specialized suppliers catering to pharmaceutical and academic markets. Pricing and purity (often >95%) are frequent search terms, reflecting user priorities. The compound's niche applications, such as in "target identification" and "chemical biology," underscore its importance in cutting-edge research. As AI-driven drug discovery gains traction, tools like CAS No. 2193066-85-0 are poised to play a pivotal role in validating computational predictions.

In summary, 3-2-(3-bromophenyl)ethyl-3-tert-butyl-3H-diazirine exemplifies the intersection of chemistry and innovation. Its multifaceted utility—spanning biochemistry, materials science, and beyond—makes it a subject of enduring interest. By addressing high-value queries like "diazirine synthesis protocols" and "photo-crosslinking applications," this article aims to serve as a definitive resource for researchers and industry professionals alike.